Cas no 84294-77-9 (Aliarin)

• Product Name: Aliarin
• CAS No: 84294-77-9
• MF: C₂₂H₂₄O₈
• MW: 416.421167373657
• CID: 1080723
• PubChem ID: 91886680
• Update Time: 2025-06-17

Aliarin Chemical and Physical Properties

Names and Identifiers

• Aliarin
• 5,7-Dihydroxy-2-[4-hydroxy-3-(4-hydroxy-3-methylbutyl)phenyl]-3,6-dimethoxy-4H-1-benzopyran-4-one
• [ "" ]
• 5,7-Dihydroxy-2-[4-hydroxy-3-(4-hydroxy-3-methylbutyl)phenyl]-3,6-dimethoxy-4H-1-benzopyran-4-one (ACI)
• 84294-77-9
• 5,7-Dihydroxy-2-(4-hydroxy-3-(4-hydroxy-3-methylbutyl)phenyl)-3,6-dimethoxy-4H-chromen-4-one
• AKOS040762667
• CHEBI:185664
• 5,7-DIHYDROXY-2-[4-HYDROXY-3-(4-HYDROXY-3-METHYLBUTYL)PHENYL]-3,6-DIMETHOXYCHROMEN-4-ONE
• FS-8603

• Inchi： 1S/C22H24O8/c1-11(10-23)4-5-12-8-13(6-7-14(12)24)20-22(29-3)19(27)17-16(30-20)9-15(25)21(28-2)18(17)26/h6-9,11,23-26H,4-5,10H2,1-3H3
• InChI Key： VLVYYPSDJMDDBM-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC(=C(C=2O)OC)O)OC(C2C=C(CCC(CO)C)C(O)=CC=2)=C1OC

Computed Properties

• Exact Mass: 416.14700
• Monoisotopic Mass: 416.14711772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.4±0.1 g/cm3
• Boiling Point: 703.9±60.0 °C at 760 mmHg
• Flash Point: 247.0±26.4 °C
• PSA: 129.59000
• LogP: 3.15500
• Vapor Pressure: 0.0±2.3 mmHg at 25°C

Aliarin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 3'-prenylated flavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones 3'-prenylated flavones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone